1. Home
  2. Product
  3. 2-(3-bromophenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-ol
2-(3-bromophenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-ol 2-(3-bromophenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-ol
Brand Name: Vulcanchem
CAS No.:
VCID: VC0996019
InChI: InChI=1S/C17H15BrN2OS/c18-11-6-4-5-10(9-11)15-19-16(21)14-12-7-2-1-3-8-13(12)22-17(14)20-15/h4-6,9H,1-3,7-8H2,(H,19,20,21)
SMILES: C1CCC2=C(CC1)SC3=C2C(=O)NC(=N3)C4=CC(=CC=C4)Br
Molecular Formula: C17H15BrN2OS
Molecular Weight: 375.3 g/mol

2-(3-bromophenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-ol

CAS No.:

Cat. No.: VC0996019

Molecular Formula: C17H15BrN2OS

Molecular Weight: 375.3 g/mol

* For research use only. Not for human or veterinary use.

2-(3-bromophenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-ol -

Specification

Molecular Formula C17H15BrN2OS
Molecular Weight 375.3 g/mol
IUPAC Name 5-(3-bromophenyl)-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-3-one
Standard InChI InChI=1S/C17H15BrN2OS/c18-11-6-4-5-10(9-11)15-19-16(21)14-12-7-2-1-3-8-13(12)22-17(14)20-15/h4-6,9H,1-3,7-8H2,(H,19,20,21)
Standard InChI Key PIIYXVDVTHQQPW-UHFFFAOYSA-N
SMILES C1CCC2=C(CC1)SC3=C2C(=O)NC(=N3)C4=CC(=CC=C4)Br
Canonical SMILES C1CCC2=C(CC1)SC3=C2C(=O)NC(=N3)C4=CC(=CC=C4)Br

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19